1β-Hydroxydeoxycholic Acid-D4 (major)

• CAS No.: 80434-32-8
• Product Name: 1β-Hydroxydeoxycholic Acid-D4 (major)
• Molecular Formula: C24H36D4O5
• Molecular Weight: 408.6 g/mol
• IUPAC Name: (4R)-4-[(1R,3S,5R,8S,9S,10S,12S,13R,14S,17R)-1,3,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H40O5/c1-13(4-9-22(28)29)17-7-8-18-16-6-5-14-10-15(25)11-20(26)23(14,2)19(16)12-21(27)24(17,18)3/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,15+,16+,17-,18+,19+,20-,21+,23+,24-/m1/s1
• Standard InChIKey: DAKYVYUAVGJDRK-FPUZENINSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3([C@@H](C[C@H](C4)O)O)C)O)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(C(CC(C4)O)O)C)O)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(C(CC(C4)O)O)C)O)C
• Description: 1beta-hydroxydeoxycholic acid is a trihydroxy-5beta-cholanic acid in which the three hydroxy groups are located at positions 1beta, 3alpha, and 12alpha. It has a role as a human urinary metabolite and a bile acid metabolite. It is a trihydroxy-5beta-cholanic acid, a 12alpha-hydroxy steroid, a 3beta-hydroxy steroid and a 1-hydroxy steroid.
• Purity: 95% by NMR; 98% atom D
• Related CAS: 80434-32-8 (unlabelled)
• Synonyms: 1 - beta,3 - alpha,12 - alpha-Trihydroxy-5 - beta-cholan-24-oic Acid-D4 (major); 1 - beta,3 - alpha,12 - alpha-Trihydroxy-5 - beta-cholanoic Acid; (1 - beta,3 - alpha,5 - beta,12 - alpha)-1,3,12-Trihydroxycholan-24-oic Acid-D4 (major)
• Tag: Ursodiol Impurities
• PubChem Compound: 5283850
• Last Modified: Dec 23 2021